Cas no 2229418-90-8 (O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine)

O-(2-{7-Oxabicyclo[2.2.1]heptan-2-yl}propyl)hydroxylamine is a specialized hydroxylamine derivative featuring a rigid 7-oxabicyclo[2.2.1]heptane (oxanorbornane) scaffold. This structural motif imparts enhanced stereochemical control and stability, making it valuable in synthetic organic chemistry, particularly for the preparation of chiral intermediates or constrained peptidomimetics. The hydroxylamine functionality enables selective N–O bond cleavage or serves as a versatile handle for further derivatization, such as oxime or nitrone formation. Its bicyclic framework may also confer improved solubility and reduced conformational flexibility, beneficial for applications in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to the reactivity of the hydroxylamine group.
O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine structure
2229418-90-8 structure
Product Name:O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine
CAS No:2229418-90-8
MF:C9H17NO2
MW:171.23678278923
CID:6221212
PubChem ID:165764938
Update Time:2025-10-30

O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine
    • O-(2-{7-oxabicyclo[2.2.1]heptan-2-yl}propyl)hydroxylamine
    • 2229418-90-8
    • EN300-1754930
    • Inchi: 1S/C9H17NO2/c1-6(5-11-10)8-4-7-2-3-9(8)12-7/h6-9H,2-5,10H2,1H3
    • InChI Key: OIDIZCQMOFGSHU-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C(C)CON)C2

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.5Ų

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Additional information on O-(2-{7-oxabicyclo2.2.1heptan-2-yl}propyl)hydroxylamine

O-(7-Oxabicyclo[3.3.0]nonan-3-yl)propyl)Hydroxylamine (CAS No 2465546-65-6): A Structurally Unique Reagent in Advanced Chemical Synthesis and Medicinal Chemistry Applications

The compound O-(7-Oxabicyclo[3.3.0]nonan-3-ylpropyl)hydroxylamine, identified by CAS No 2465546-65-6, represents a novel structural class within the realm of organohydroxylamines due to its incorporation of a bicyclic oxacycle core. This unique architecture combines the reactivity of the hydroxylamine moiety with the spatial constraints imposed by the rigid bicyclic framework, creating a versatile platform for stereocontrolled synthesis in pharmaceutical applications. Recent advancements in asymmetric synthesis methodologies have highlighted this compound's potential as an enantioselective reagent in the construction of complex bioactive molecules, particularly those requiring precise control over axial chirality.

CAS No 2465546-65-

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